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Compound Name:
2,2'-(Cyclopropane-1,1-

diyl)diacetic acid

Cat. No.: B1353882 Get Quote

Technical Guide: 2,2'-(Cyclopropane-1,1-
diyl)diacetic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2'-(Cyclopropane-1,1-diyl)diacetic acid, also known as 1,1-Cyclopropanediacetic acid, is a

dicarboxylic acid featuring a unique cyclopropane ring. This structural motif imparts significant

rigidity and specific stereochemical properties to the molecule. While not extensively studied as

a standalone bioactive compound, it serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds, most notably the leukotriene receptor antagonist, Montelukast.[1]

[2][3][4] This guide provides a comprehensive overview of its known physical and chemical

properties, a detailed synthesis protocol for a closely related precursor, and its role in the

synthesis of Montelukast.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,2'-(Cyclopropane-1,1-
diyl)diacetic acid is presented below. It is important to note that some of the data are

predicted values from computational models due to the limited availability of experimentally

determined properties in the literature.
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Property Value Source

Molecular Formula C₇H₁₀O₄ [5]

Molecular Weight 158.15 g/mol [6]

CAS Number 70197-77-2 [7]

Melting Point 105 °C

Boiling Point (Predicted) 383.5 ± 15.0 °C

Density (Predicted) 1.362 ± 0.06 g/cm³

Purity Typically ≥95% [5]

Synonyms

1,1-Cyclopropanediacetic acid,

1,1-

Bis(carboxymethyl)cyclopropa

ne, [1-

(Carboxymethyl)cyclopropyl]ac

etic acid

[7]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2,2'-(Cyclopropane-1,1-
diyl)diacetic acid is not readily available in the surveyed literature, a well-documented

procedure for the closely related precursor, cyclopropane-1,1-dicarboxylic acid, provides a

valuable reference. This synthesis involves the reaction of diethyl malonate with 1,2-

dibromoethane.[8] The diacetic acid can be conceptually derived from this dicarboxylic acid via

homologation, a common organic transformation.

Synthesis of Cyclopropane-1,1-dicarboxylic Acid[8]
This procedure details the preparation of the parent dicarboxylic acid, which is a key starting

material.

Materials:

Diethyl malonate
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1,2-dibromoethane

50% aqueous sodium hydroxide solution

Triethylbenzylammonium chloride (phase-transfer catalyst)

Concentrated hydrochloric acid

Ether

Sodium chloride

Magnesium sulfate (anhydrous)

Activated carbon

Benzene

Equipment:

2-L three-necked flask with a mechanical stirrer

4-L Erlenmeyer flask

Magnetic stirrer and stir bar

Ice bath

4-L separatory funnel

Rotary evaporator

Procedure:

To a 1-L solution of 50% aqueous sodium hydroxide in a 2-L three-necked flask equipped

with a mechanical stirrer, add 114.0 g (0.5 mol) of triethylbenzylammonium chloride at 25°C.

To this vigorously stirred suspension, add a mixture of 80.0 g (0.5 mol) of diethyl malonate

and 141.0 g (0.75 mol) of 1,2-dibromoethane all at once.
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Stir the reaction mixture vigorously for 2 hours.

Transfer the contents of the flask to a 4-L Erlenmeyer flask, rinsing the reaction flask with

three 75-mL portions of water.

Cool the mixture to 15°C using an ice bath while stirring magnetically.

Carefully acidify the mixture by the dropwise addition of 1 L of concentrated hydrochloric

acid, maintaining the temperature between 15 and 25°C.

Transfer the aqueous layer to a 4-L separatory funnel and extract three times with 900 mL of

ether.

Saturate the aqueous layer with sodium chloride and extract again three times with 500 mL

of ether.

Combine the ether layers, wash with 1 L of brine, dry over anhydrous magnesium sulfate,

and decolorize with activated carbon.

Remove the solvent by rotary evaporation to yield a semisolid residue.

Triturate the residue with 100 mL of benzene and filter the mixture to obtain the product as

white crystals.

Logical Relationships and Pathways
As a key intermediate, 2,2'-(Cyclopropane-1,1-diyl)diacetic acid plays a significant role in the

multi-step synthesis of the drug Montelukast. The following diagram illustrates the logical flow

of this synthesis, highlighting the position of the target compound.

Diethyl Malonate

1,2-Dibromoethane Diethyl 1,1-cyclopropanedicarboxylate 2,2'-(Cyclopropane-1,1-
diyl)diacetic acid

Hydrolysis &
Homologation Activated IntermediateActivation

Coupling Reaction

Thiol Side Chain

Montelukast Ester Hydrolysis Montelukast
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Click to download full resolution via product page

Synthetic pathway of Montelukast featuring 2,2'-(Cyclopropane-1,1-diyl)diacetic acid.

Biological Activity and Signaling Pathways
Currently, there is a lack of published research detailing the specific biological activities or

signaling pathway interactions of 2,2'-(Cyclopropane-1,1-diyl)diacetic acid itself. Its primary

significance in the scientific literature is as a structural component and intermediate in the

synthesis of pharmacologically active molecules like Montelukast. The rigid cyclopropane unit

is a valuable design element in medicinal chemistry, often used to orient functional groups in a

specific and constrained conformation to enhance binding to biological targets. The biological

activity of Montelukast, which is a potent and selective antagonist of the cysteinyl leukotriene

CysLT1 receptor, is well-established.

Conclusion
2,2'-(Cyclopropane-1,1-diyl)diacetic acid is a molecule of interest primarily due to its role as

a key building block in pharmaceutical synthesis. While comprehensive data on its intrinsic

physical and biological properties are limited, its structural features make it a valuable

component for constructing complex molecules. Further research into the experimental

properties and potential biological activities of this compound and its derivatives could open

new avenues for its application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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